Cas no 942006-34-0 (2-{3-benzyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}-N-(4-fluorophenyl)acetamide)

• Product Name: 2-{3-benzyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}-N-(4-fluorophenyl)acetamide
• CAS No: 942006-34-0
• MF: C₂₂H₂₃FN₄O₃
• MW: 410.441428422928
• CID: 6223689
• PubChem ID: 16896741
• Update Time: 2025-05-30

2-{3-benzyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-benzyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}-N-(4-fluorophenyl)acetamide
• 2-(3-benzyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl)-N-(4-fluorophenyl)acetamide
• AKOS024629830
• CCG-306222
• 942006-34-0
• F2235-0177
• 2-{3-benzyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}-N-(4-fluorophenyl)acetamide

• Inchi： 1S/C22H23FN4O3/c23-17-6-8-18(9-7-17)24-19(28)15-26-12-10-22(11-13-26)20(29)27(21(30)25-22)14-16-4-2-1-3-5-16/h1-9H,10-15H2,(H,24,28)(H,25,30)
• InChI Key： NBCMWBMGGBNECN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(CN1CCC2(C(N(CC3C=CC=CC=3)C(N2)=O)=O)CC1)=O

Computed Properties

• Exact Mass: 410.17541877g/mol
• Monoisotopic Mass: 410.17541877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.8Ų

Additional information on 2-{3-benzyl-2,4-dioxo-1,3,8-triazaspiro4.5decan-8-yl}-N-(4-fluorophenyl)acetamide

2-{3-Benzyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}-N-(4-fluorophenyl)acetamide: An Overview of a Promising Compound (CAS No. 942006-34-0)

2-{3-Benzyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}-N-(4-fluorophenyl)acetamide (CAS No. 942006-34-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and functional groups, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The spirocyclic structure of 2-{3-Benzyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}-N-(4-fluorophenyl)acetamide is a key feature that contributes to its stability and bioavailability. Spirocyclic compounds are known for their ability to enhance the pharmacokinetic properties of drugs, including improved solubility and reduced metabolic degradation. This makes them particularly attractive for drug development.

Recent studies have focused on the biological activities of 2-{3-Benzyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}-N-(4-fluorophenyl)acetamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antimicrobial properties. Preliminary studies have demonstrated that 2-{3-Benzyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}-N-(4-fluorophenyl)acetamide exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This is particularly significant given the growing global concern over antibiotic resistance.

In addition to its anti-inflammatory and antimicrobial properties, 2-{3-Benzyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}-N-(4-fluorophenyl)acetamide has also shown promise in neurological disorders. Research has indicated that this compound can modulate neurotransmitter systems and may have neuroprotective effects. This could make it a valuable candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-{3-Benzyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}-N-(4-fluorophenyl)acetamide has been extensively studied to optimize its therapeutic potential. Studies have shown that it has good oral bioavailability and a favorable half-life, which are crucial factors for effective drug delivery. Additionally, its low toxicity profile in preclinical studies suggests that it may be safe for human use.

The development of 2-{3-Benzyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}-N-(4-fluorophenyl)acetamide as a therapeutic agent is ongoing, with several clinical trials currently underway to evaluate its efficacy and safety in various indications. These trials are expected to provide valuable insights into the potential clinical applications of this compound.

In conclusion, 2-{3-Benzyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl}-N-(4-fluorophenyl)acetamide (CAS No. 942006-34-0) represents a promising compound with a diverse range of biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the pharmaceutical industry.